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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for 2-Bromo-4-chloropyridine
(CAS No: 22918-01-0), a key intermediate in the synthesis of pharmaceuticals and other
complex organic molecules. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the integrity of research.

Chemical and Physical Properties

2-Bromo-4-chloropyridine is a halogenated pyridine derivative. Its physical and chemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula CsHsBrCIN [1]
Molecular Weight 192.44 g/mol [1]
Appearance Off—whit.e t? yellow solid or light 2]
yellow liquid

Melting Point 12-17 °C

Boiling Point 2179 °C [3]
Density 1.736 g/cm3 [3]
Flash Point 85.6 °C [3]
Solubility Soluble in methanol. [4]

Hazard Identification and Classification

2-Bromo-4-chloropyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Acute Toxicity, Dermal Category 4 Harmful in contact with skin.
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation

Category 1/2

H318: Causes serious eye
damage. / H319: Causes

serious eye irritation.[1]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory

irritation.[1]

Signal Word: Danger
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Primary Hazards: Corrosive, Irritant[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Bromo-4-chloropyridine to prevent exposure.

Protection Type

Specification Standard

Eye/Face Protection

OSHA 29 CFR 1910.133 or
European Standard EN166.

Chemical safety goggles or

face shield.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene), lab

coat.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation is

experienced.

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's stability and

prevent accidents.

Handling:

o Work in a well-ventilated area, preferably in a certified chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6]

Do not ingest or inhale dust, fumes, or vapors.[6]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[7]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Recommended storage temperature is -20°C.

Store away from incompatible materials such as strong oxidizing agents.[8]

Store in a locked-up area accessible only to authorized personnel.[7]

Emergency Procedures

Immediate and appropriate response to emergencies can mitigate harm.

First-Aid Measures:
Exposure Route First-Aid Protocol

] Move the person to fresh air. If not breathing,
Inhalation ) o o ) )
give artificial respiration. Seek medical attention.

Immediately wash off with plenty of soap and
) water for at least 15 minutes. Remove
Skin Contact ] ) ] o
contaminated clothing. Seek medical attention if

irritation persists.

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do. Seek

immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[9]

Accidental Release Measures:

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure
adequate ventilation.[10]

o Containment and Cleanup: Use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Collect the material into a sealed container for disposal.[7] Do not let the
product enter drains.[7]
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Experimental Protocols

The following are best-practice protocols for handling 2-Bromo-4-chloropyridine in a
laboratory setting.

Protocol 1: Weighing and Dispensing

o Preparation: Don all required PPE (lab coat, safety goggles, chemical-resistant gloves).
Ensure the chemical fume hood is operational.

e Procedure: a. Place a calibrated analytical balance inside the fume hood. b. Carefully open
the container of 2-Bromo-4-chloropyridine. c. Using a clean spatula, transfer the desired
amount of the chemical to a pre-tared, sealed container. d. Tightly close the main container
and the receiving container. e. Clean the spatula and any contaminated surfaces within the
fume hood.

o Post-Procedure: Remove and dispose of gloves properly. Wash hands thoroughly.

Protocol 2: Spill Decontamination

o Immediate Action: Alert others in the vicinity. Evacuate the immediate area if the spill is large.
o Containment: For small spills, cover with an inert absorbent material.

o Neutralization/Cleanup: a. Wearing appropriate PPE, carefully collect the absorbed material
into a designated hazardous waste container. b. Wash the spill area with soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://wap.guidechem.com/msds/22918-01-0.html
https://www.fishersci.com/store/msds?partNumber=AAH3369803&productDescription=2-BROMO-4-CHLROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1272041?utm_src=pdf-body
https://www.benchchem.com/product/b1272041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Disposal Considerations

Dispose of 2-Bromo-4-chloropyridine and its containers as hazardous waste.[6] Follow all
federal, state, and local regulations for chemical waste disposal.

Biological Context and Signaling Pathways

2-Bromo-4-chloropyridine is primarily used as a chemical intermediate and is not typically
studied for its direct biological effects. However, the pyridine scaffold is a common motif in
many biologically active compounds. Substituted pyridines have been shown to interact with
various biological targets, including enzymes and receptors, and can be involved in modulating
signaling pathways related to cancer and inflammation.[11][12] For example, some substituted
pyridines act as kinase inhibitors, which are crucial in cell signaling.[3]

Visualizations

The following diagrams illustrate key safety and handling workflows.
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Caption: General workflow for the safe handling of 2-Bromo-4-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-4-chloropyridine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272041#2-bromo-4-chloropyridine-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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